Cas no 1499520-54-5 (Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-
• CAS No: 1499520-54-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5272895
• Update Time: 2025-07-08

Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-
• 3-(Aminomethyl)-2-cyclopropylpentan-2-ol

• Inchi： 1S/C9H19NO/c1-3-7(6-10)9(2,11)8-4-5-8/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： IKESJYUQFLDWPR-UHFFFAOYSA-N
• SMILES： C(C1CC1)(O)(C)C(CN)CC

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-

Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-

Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl-, also known by its CAS number 1499520-54-5, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring structure, which contributes to its distinct chemical properties and reactivity. The presence of the methanol group and the substituted aminoalkyl chain further enhances its functional versatility.

The structure of Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl- consists of a cyclopropane ring attached to a methanol group and an aminoalkyl substituent. The cyclopropane ring is a three-membered ring with high ring strain, making it highly reactive in certain chemical reactions. This reactivity can be harnessed for various synthetic purposes, such as forming new carbon-carbon bonds or participating in cycloaddition reactions.

Recent studies have explored the use of Cyclopropanemethanol derivatives in drug design and development. The compound's ability to act as a chiral auxiliary has been particularly noteworthy. Chiral auxiliaries are widely used in asymmetric synthesis to induce high enantioselectivity in organic reactions. By incorporating the cyclopropane moiety into drug molecules, researchers have achieved improved selectivity and potency in certain therapeutic areas.

In addition to its role in asymmetric synthesis, Cyclopropanemethanol has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this field have demonstrated that the compound can enhance the performance of organic field-effect transistors (OFETs) by improving charge transport properties.

The synthesis of Cyclopropanemethanol involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. Various methods, including thermal cycloaddition and photochemical reactions, have been employed to construct the cyclopropane ring. The subsequent functionalization steps involve introducing the methanol and aminoalkyl groups through nucleophilic substitution or alkylation reactions.

One of the most recent breakthroughs in the study of Cyclopropanemethanol is its application in bioconjugation chemistry. Researchers have developed novel strategies to attach this compound to biomolecules such as proteins and nucleic acids without compromising their biological activity. This advancement opens up new possibilities for drug delivery systems and diagnostic tools.

The physical properties of Cyclopropanemethanol are also worth noting. It has a melting point of approximately -20°C and a boiling point around 100°C under standard conditions. These properties make it suitable for use in both liquid and solid-state reactions depending on the specific application requirements.

In conclusion, Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-methyl- is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, particularly in drug design, materials science, and bioconjugation chemistry. As ongoing studies uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.